2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropan-1-ol dihydrochloride

• IUPAC Name: 2-amino-3-(benzimidazol-1-yl)-2-methylpropan-1-ol;dihydrochloride
• InChI: InChI=1S/C11H15N3O.2ClH/c1-11(12,7-15)6-14-8-13-9-4-2-3-5-10(9)14;;/h2-5,8,15H,6-7,12H2,1H3;2*1H
• InChI Key: BGFYRLFBECZNFN-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC2=CC=CC=C21)(CO)N.Cl.Cl
• Molecular Formula: C11H17Cl2N3O
• Molecular Weight: 278.18 g/mol

Description

The compound “2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropan-1-ol dihydrochloride” is also known as “methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride”. It has a CAS Number of 2137703-17-2. The compound is usually available in powder form.

Molecular Structure Analysis

The molecular formula of this compound is C12H17Cl2N3O2. The InChI code is 1S/C12H15N3O2.2ClH/c1-12(13,11(16)17-2)7-15-8-14-9-5-3-4-6-10(9)15;;/h3-6,8H,7,13H2,1-2H3;2*1H. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 306.19. It is typically stored at room temperature.

Scientific Research Applications

Antitubercular Activity

• Imidazole-containing compounds, such as this one, have shown promise as antitubercular agents. Tuberculosis (TB) remains a global health challenge, and novel drugs are urgently needed. Researchers have explored the potential of imidazole derivatives to inhibit Mycobacterium tuberculosis growth. .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with this compound include H302, H315, H319, and H335, indicating potential harm if swallowed, skin irritation, serious eye irritation, and respiratory irritation respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.